Cas no 76649-17-7 (2-Pentenoic acid,2-methyl-, (3Z)-3-hexen-1-yl ester)

2-Pentenoic acid,2-methyl-, (3Z)-3-hexen-1-yl ester structure
76649-17-7 structure
Product Name:2-Pentenoic acid,2-methyl-, (3Z)-3-hexen-1-yl ester
CAS No:76649-17-7
MF:C12H20O2
MW:196.286004066467
CID:565426
PubChem ID:20839647
Update Time:2025-04-19

2-Pentenoic acid,2-methyl-, (3Z)-3-hexen-1-yl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Pentenoic acid,2-methyl-, (3Z)-3-hexen-1-yl ester
    • CIS-3-HEXENYL 2-METHYL-2-PENTENOATE
    • cis-3-hexen-1yl 2-methylpent-2-en-1-oate
    • 76649-17-7
    • 2-Pentenoic acid 2-methyl-(3Z)-3-hexenyl ester
    • AKOS006280953
    • [(Z)-hex-3-enyl] (E)-2-methylpent-2-enoate
    • Inchi: 1S/C12H20O2/c1-4-6-7-8-10-14-12(13)11(3)9-5-2/h6-7,9H,4-5,8,10H2,1-3H3/b7-6-,11-9+
    • InChI Key: RTISFZCHFHFOOK-SXWITGCCSA-N
    • SMILES: O(C(/C(/C)=C/CC)=O)CC/C=C\CC

Computed Properties

  • Exact Mass: 196.14600
  • Monoisotopic Mass: 196.14633
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 3.5

Experimental Properties

  • Density: 0.904
  • Boiling Point: 263.1°C at 760 mmHg
  • Flash Point: 116.6°C
  • Refractive Index: 1.459
  • PSA: 26.30000
  • LogP: 3.24220
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.